Cas no 128439-98-5 (Acetic acid,2-(10-methoxy-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)-)

• Product Name: Acetic acid,2-(10-methoxy-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)-
• CAS No: 128439-98-5
• MF: C₁₆H₁₂O₃S
• MW: 284.329683303833
• CID: 182927
• PubChem ID: 6438559
• Update Time: 2025-04-19

Acetic acid,2-(10-methoxy-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(10-methoxy-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)-
• 2-(4-methoxybenzo[1,2]cyclohepta[3,4-b]thiophen-10-ylidene)acetic acid
• IX 207-887
• (10-Methoxy-4H-benzo(4,5)cyclohepta(1,2-b)thien-4-ylidene)acetic acid
• (10-Methoxy-4H-benzo(4,5)cyclohepta(1,2-b)thiophene-4-ylidene)acetic acid
• (2E)-(10-methoxy-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-ylidene)ethanoic acid
• 10-Mbctya
• Acetic acid, (10-methoxy-4H-benzo(4,5)cyclohepta(1,2-b)thien-4-ylidene)-
• IX 207,887
• 98320-39-9
• Acetic acid, (10-methoxy-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)-, (E)-
• W8R4R3Y3B5
• IX-207-887
• 128439-98-5
• PD160650
• IX-207,887
• (2E)-2-(8-methoxy-6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,8,10,12-hexaen-2-ylidene)acetic acid
• (2Z)-2-(8-Methoxy-6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,8,10,12-hexaen-2-ylidene)acetic acid

• Inchi： 1S/C16H12O3S/c1-19-14-8-10-4-2-3-5-11(10)13(9-15(17)18)12-6-7-20-16(12)14/h2-9H,1H3,(H,17,18)/b13-9+
• InChI Key： XIKRQPKFOKKGGW-UKTHLTGXSA-N
• SMILES： S1C=CC2=C1C(=CC1C=CC=CC=1/C/2=C\C(=O)O)OC

Computed Properties

• Exact Mass: 284.05076
• Monoisotopic Mass: 284.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 46.53